Cas no 2229535-45-7 (methyl 4-(azetidin-3-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate)

• Product Name: methyl 4-(azetidin-3-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• CAS No: 2229535-45-7
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6040838
• PubChem ID: 165675346
• Update Time: 2025-05-25

methyl 4-(azetidin-3-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(azetidin-3-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• EN300-1740870
• 2229535-45-7

• Inchi： 1S/C12H18N2O2/c1-7-10(9-5-13-6-9)11(12(15)16-4)8(2)14(7)3/h9,13H,5-6H2,1-4H3
• InChI Key： GODSUOKDXUJVBF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C)N(C)C(C)=C1C1CNC1)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.3Ų

Additional information on methyl 4-(azetidin-3-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate

Methyl 4-(Azetidin-3-Yl)-1,2,5-Trimethyl-1H-Pyrrole-3-Carboxylate: A Comprehensive Overview

Methyl 4-(azetidin-3-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate, identified by the CAS number 2229535-45-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrole ring with an azetidine moiety and methyl substituents. The integration of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of methyl 4-(azetidin-3-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate in drug delivery systems. The azetidine ring, a four-membered cyclic amine, contributes to the molecule's flexibility and ability to form hydrogen bonds. These properties are advantageous in designing drug carriers that can enhance bioavailability and target specific tissues. Researchers have explored its role in encapsulating hydrophobic drugs, leveraging its amphiphilic nature to create stable nanoparticles.

The synthesis of methyl 4-(azetidin-3-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate involves a multi-step process that typically begins with the preparation of the pyrrole derivative. The introduction of the azetidine group is achieved through nucleophilic substitution or coupling reactions, depending on the desired stereochemistry. Recent advancements in catalytic methods have enabled higher yields and better control over the product's purity.

One of the most intriguing aspects of this compound is its reactivity under different conditions. For instance, under thermal or photochemical stimuli, it can undergo cyclization or ring-opening reactions. These transformations are being investigated for their potential in dynamic covalent chemistry and adaptive materials. The ability to reversibly modify its structure opens new avenues for applications in sensors and actuators.

In terms of biological activity, methyl 4-(azetidin-3-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate has shown moderate inhibitory effects on certain enzymes involved in metabolic pathways. This suggests its potential as a lead compound for drug discovery programs targeting metabolic disorders. However, further studies are required to evaluate its pharmacokinetics and toxicity profiles.

The physical properties of this compound are also worth noting. Its melting point and solubility characteristics make it suitable for formulation into various dosage forms. Additionally, its UV-vis absorption spectrum indicates potential applications in photonic materials or as a photosensitizer in photodynamic therapy.

From an environmental standpoint, the biodegradability of methyl 4-(azetidin-3-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate has been assessed under simulated environmental conditions. Results suggest that it undergoes slow degradation under aerobic conditions, which raises questions about its long-term impact on ecosystems. Regulatory agencies are increasingly focusing on such compounds to ensure their safe use and disposal.

In conclusion, methyl 4-(azetidin-3-yl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylate represents a versatile molecule with promising applications across multiple disciplines. Its unique structure and reactivity continue to attract research attention as scientists strive to unlock its full potential in medicine and materials science.